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For Researchers, Scientists, and Drug Development Professionals

Introduction
WAY-260022 is a potent and selective norepinephrine reuptake inhibitor (NRI) that serves as a

valuable pharmacological tool for investigating the role of noradrenergic pathways in various

physiological and pathological processes.[1][2][3] Its high selectivity for the norepinephrine

transporter (NET) over the serotonin transporter (SERT) and the dopamine transporter (DAT)

makes it an ideal agent for dissecting the specific contributions of norepinephrine signaling in

the central nervous system and periphery.[1][2] These application notes provide an overview of

WAY-260022, its mechanism of action, and detailed protocols for its use in in vitro and in vivo

experimental models relevant to the study of noradrenergic function.

Mechanism of Action
WAY-260022 exerts its pharmacological effects by binding to the norepinephrine transporter

(NET), a presynaptic membrane protein responsible for the reuptake of norepinephrine from

the synaptic cleft. By inhibiting NET, WAY-260022 increases the extracellular concentration and

dwell time of norepinephrine, thereby enhancing noradrenergic neurotransmission. The

noradrenergic system is integral to the regulation of arousal, attention, mood, and autonomic

functions. Dysregulation of this system has been implicated in a variety of disorders, making

selective tools like WAY-260022 essential for both basic research and drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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